Cas no 2919-23-5 (Cyclobutanol)

Cyclobutanol (C₄H₈O) is a four-membered cyclic alcohol with the hydroxyl group attached to a cyclobutane ring. This compound is of interest in organic synthesis due to its strained ring structure, which imparts unique reactivity in ring-opening and functionalization reactions. Cyclobutanol serves as a versatile intermediate in pharmaceuticals, agrochemicals, and materials science. Its compact structure and polar hydroxyl group enhance solubility in common organic solvents, facilitating its use in catalytic transformations. The strained cyclobutane ring also enables selective bond cleavage, making it valuable for studying reaction mechanisms and developing novel synthetic pathways. Handling requires standard precautions for volatile organic compounds.
Cyclobutanol structure
Cyclobutanol structure
Product Name:Cyclobutanol
CAS No:2919-23-5
MF:C4H8O
MW:72.1057214736938
MDL:MFCD00001318
CID:43579
PubChem ID:24849611
Update Time:2025-05-28

Cyclobutanol Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanol
    • Cyclobutyl alcohol
    • Cyclobutyl hydroxide
    • HYDROXYCYCLOBUTANE
    • 1-Cyclobutanol
    • Cyclobutane-1-ol
    • cis-cyclobutanol
    • cyclobutanol(SALTDATA: FREE)
    • Hydroxy-cyclobutan
    • Cyclobutylalcohol
    • F0001-2563
    • AKOS005254853
    • CS-W013758
    • MFCD00001318
    • GS-3302
    • FT-0624153
    • CHEMBL449234
    • UNII-AD482C8GST
    • EN300-61113
    • SB83781
    • NS00028651
    • HY-W013042
    • BDBM36188
    • A819802
    • J-017426
    • AM803645
    • Q9756613
    • AD482C8GST
    • 2919-23-5
    • Cyclobutanol, >=99%
    • DTXSID5062712
    • InChI=1/C4H8O/c5-4-2-1-3-4/h4-5H,1-3H2
    • EINECS 220-858-1
    • KTHXBEHDVMTNOH-UHFFFAOYSA-
    • Cyclobutanol,97%
    • STL556626
    • DTXCID4037950
    • DB-016114
    • BBL102818
    • MDL： MFCD00001318
    • Inchi： 1S/C4H8O/c5-4-2-1-3-4/h4-5H,1-3H2
    • InChI Key： KTHXBEHDVMTNOH-UHFFFAOYSA-N
    • SMILES： OC1CCC1
    • BRN： 2035937

Computed Properties

  • Exact Mass: 72.05750
  • Monoisotopic Mass: 72.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 30.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 0.921 g/mL at 25 °C(lit.)
  • Boiling Point: 125°C(lit.)
  • Flash Point: Fahrenheit: 69.8 ° f
    Celsius: 21 ° c
  • Refractive Index: n20/D 1.435(lit.)
  • Solubility: Partly soluble.
  • PSA: 20.23000
  • LogP: 0.53120
  • Solubility: Not available

Cyclobutanol Security Information

  • Symbol: GHS02
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225
  • Warning Statement： P210
  • Hazardous Material transportation number：UN 1987 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 10
  • Safety Instruction： S23-S24/25-S16
  • HazardClass：3
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：Store at room temperature
  • Packing Group：II
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：II
  • Risk Phrases：R10

Cyclobutanol Customs Data

  • HS CODE：2906199090
  • Customs Data：

    China Customs Code:

    2906199090

    Overview:

    2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Cyclobutanol Pricemore >>

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Cyclobutanol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2919-23-5)Cyclobutanol
Order Number:1674604;sfd15490
Stock Status:in Stock
Quantity:Company Customization/200KG
Purity:98%/99%
Pricing Information Last Updated:Monday, 14 April 2025 18:12
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2919-23-5)Cyclobutanol
Order Number:LE2057;LE1674604
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2919-23-5)Cyclobutanol
1674604;sfd15490
Purity:98%/99%
Quantity:Company Customization/200KG
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2919-23-5)Cyclobutanol
LE2057;LE1674604
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email